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Compound of Interest

Compound Name: Sec-butyl isopropyl ether

Cat. No.: B101348 Get Quote

Introduction

Sec-butyl isopropyl ether (CAS No. 18641-81-1) is an organic compound with the molecular

formula C7H16O.[1][2][3] It is utilized in organic synthesis and as a solvent.[1] Due to its

chemical properties, appropriate handling and storage procedures are critical to ensure the

safety of researchers, scientists, and drug development professionals. These notes provide

detailed protocols for the safe management of sec-butyl isopropyl ether in a laboratory

setting.

Physicochemical and Safety Data
A summary of the key quantitative data for sec-butyl isopropyl ether and related ethers is

presented below. This information is essential for risk assessment and the implementation of

appropriate safety measures.
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Property Value Source

Molecular Formula C7H16O [1][2][3]

Molecular Weight 116.20 g/mol [1][2]

Boiling Point 100 °C [4]

Flash Point (similar ether)
25.6 °C (closed cup) for sec-

Butyl Ether
[5]

Relative Density
0.759 g/cm3 at 25 °C for sec-

Butyl Ether
[5]

Melting Point (similar ether) -100°C for sec-Butyl Ether [5]

Experimental Protocols
Risk Assessment and Preparation
Objective: To identify and mitigate potential hazards before handling sec-butyl isopropyl
ether.

Methodology:

Hazard Identification: Recognize that sec-butyl isopropyl ether is likely a flammable liquid

and may form explosive peroxides upon storage and contact with air.[6][7] Vapors may be

harmful if inhaled, causing symptoms such as headache, dizziness, and nausea.[8] Skin and

eye contact can cause irritation.

Exposure Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[8][9]

Ensure that an eyewash station and safety shower are readily accessible.[10]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[9][10]
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Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves.[9] A lab coat or

chemical-resistant apron is also required.[9]

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are

high, use a NIOSH/MSHA approved respirator with an appropriate organic vapor cartridge.

[10]

Handling Procedures
Objective: To provide a step-by-step guide for the safe handling of sec-butyl isopropyl ether
during experimental use.

Methodology:

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,

ensure that all containers and equipment are properly grounded and bonded when

transferring the ether.[6]

Dispensing:

Use only non-sparking tools for opening and closing containers.[6]

Keep the container tightly closed when not in use.[9]

Avoid breathing vapors.[9]

Heating:

Keep away from open flames, hot surfaces, and other sources of ignition.[8][9]

Use explosion-proof electrical equipment for heating or stirring.[9]

Spill Management:

In case of a small spill, absorb the liquid with an inert material (e.g., sand, vermiculite) and

place it in a sealed container for disposal.[9]

For larger spills, evacuate the area and contact emergency personnel.
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Ventilate the area well after a spill.[9]

Storage Procedures
Objective: To outline the requirements for the safe storage of sec-butyl isopropyl ether to
prevent degradation and hazardous situations.

Methodology:

Container Requirements:

Store in a tightly sealed, original container.[8][9]

Containers should be stored in a cool, dry, and well-ventilated area.[8][9]

Protect from direct sunlight and heat.[8] Overheating may cause the container to rupture.

[9]

Peroxide Formation:

Ethers are prone to forming explosive peroxides when exposed to air and light.[11][7]

Label the container with the date it was received and the date it was first opened.[11][12]

If the ether is not inhibited, it should be stored under an inert atmosphere (e.g., nitrogen).

[12][13]

Periodically test for the presence of peroxides, especially before distillation or

concentration.[11][12][13] Do not distill if peroxides are present.[12][13]

Incompatibilities:

Store away from strong oxidizing agents, strong acids, and strong bases.[9]

First Aid Measures
Objective: To provide immediate care in case of exposure to sec-butyl isopropyl ether.

Methodology:
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial

respiration and seek medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[5]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5]
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Safe Handling and Storage Workflow for Sec-Butyl Isopropyl Ether

Preparation

Handling

Storage

Emergency Procedures

1. Risk Assessment
- Identify flammability and peroxide formation hazards.

2. Don Personal Protective Equipment
- Goggles, gloves, lab coat.

3. Ensure Proper Ventilation
- Use chemical fume hood.

4. Transfer and Dispensing
- Use grounded equipment and non-sparking tools.

5. Experimental Use
- Keep away from ignition sources.

6. Proper Storage
- Cool, dry, well-ventilated area.

- Tightly sealed container.

7. Label with Dates
- Received and opened dates.

8. Peroxide Testing
- Periodically test for peroxides.

Spill Response
- Absorb with inert material.

First Aid
- Follow specific procedures for exposure.

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of sec-butyl isopropyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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